Cas no 38749-81-4 (3-Bromo-2-ethylpyridine)

• Product Name: 3-Bromo-2-ethylpyridine
• CAS No: 38749-81-4
• MF: C₇H₈BrN
• MW: 186.049120903015
• MDL: MFCD13189503
• CID: 1036393
• PubChem ID: 54078214
• Update Time: 2025-11-06

3-Bromo-2-ethylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-ethylpyridine
• PYRIDINE, 3-BROMO-2-ETHYL-
• AK128590
• ethylpyridine bromide
• 5014AB
• FCH1177961
• AB68544
• TRA0045682
• CM10670
• SY029944
• ST2404931
• AX8250652
• MFCD13189503
• A855408
• AKOS016000914
• 38749-81-4
• CS-W005860
• DA-24056
• DTXSID10708863
• P11641
• DS-1829
• SCHEMBL7062239
• XH0525

• MDL： MFCD13189503
• Inchi： 1S/C7H8BrN/c1-2-7-6(8)4-3-5-9-7/h3-5H,2H2,1H3
• InChI Key： MEBNLBHILOYVPC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1CC

Computed Properties

• Exact Mass: 184.98404
• Monoisotopic Mass: 184.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.4

Experimental Properties

• Density: 1.413±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 196.3±20.0 ºC (760 Torr),
• Flash Point: 72.5±21.8 ºC,
• Solubility: Slightly soluble (3.2 g/l) (25 º C),
• PSA: 12.89

3-Bromo-2-ethylpyridine Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 3-Bromo-2-ethylpyridine

Introduction to 3-Bromo-2-ethylpyridine (CAS No. 38749-81-4)

3-Bromo-2-ethylpyridine (CAS No. 38749-81-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, which include a bromine atom and an ethyl group attached to a pyridine ring. The combination of these functional groups endows 3-Bromo-2-ethylpyridine with a range of chemical properties that make it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The pyridine ring, a six-membered aromatic heterocycle, is a fundamental building block in many biologically active molecules. The presence of the bromine atom at the 3-position and the ethyl group at the 2-position provides multiple points of functionalization, making 3-Bromo-2-ethylpyridine a valuable starting material for a wide array of chemical transformations. These transformations are crucial in the development of new drugs and agrochemicals, as they allow for the introduction of diverse functional groups and the modulation of biological activity.

Recent advancements in synthetic methodologies have further enhanced the utility of 3-Bromo-2-ethylpyridine. For instance, cross-coupling reactions, such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination, have been extensively utilized to introduce various substituents onto the pyridine ring. These reactions are highly efficient and can be performed under mild conditions, making them ideal for large-scale synthesis in both academic and industrial settings.

In the realm of medicinal chemistry, 3-Bromo-2-ethylpyridine has shown promise as a key intermediate in the synthesis of compounds with potential therapeutic applications. For example, it has been used to synthesize inhibitors of various enzymes involved in disease pathways, such as kinases and proteases. These inhibitors are critical for developing treatments for conditions like cancer, neurodegenerative diseases, and infectious diseases.

A notable example is the use of 3-Bromo-2-ethylpyridine in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely prescribed for treating depression and anxiety disorders. The ability to introduce specific substituents onto the pyridine ring allows for fine-tuning of the pharmacological properties of these compounds, optimizing their efficacy and reducing side effects.

In addition to its applications in medicinal chemistry, 3-Bromo-2-ethylpyridine has also found use in the development of agrochemicals. Pyridine derivatives are known for their herbicidal and fungicidal properties, and 3-Bromo-2-ethylpyridine serves as a key intermediate in the synthesis of several commercially important agrochemicals. These compounds help protect crops from pests and diseases, contributing to increased agricultural productivity.

The physical properties of 3-Bromo-2-ethylpyridine, such as its melting point, boiling point, and solubility, have been well-characterized. It is typically supplied as a colorless liquid with a characteristic odor. Its solubility in common organic solvents makes it easy to handle and process in laboratory settings. However, due to its reactivity, it should be stored under appropriate conditions to maintain its stability and purity.

Safety considerations are an important aspect when working with 3-Bromo-2-ethylpyridine. While it is not classified as a hazardous material under most regulatory frameworks, proper handling procedures should be followed to ensure safety. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, 3-Bromo-2-ethylpyridine (CAS No. 38749-81-4) is a valuable compound with a wide range of applications in both medicinal chemistry and agrochemicals. Its unique structural features and reactivity make it an essential intermediate in the synthesis of biologically active molecules. Ongoing research continues to explore new applications and synthetic methodologies involving this compound, further solidifying its importance in modern chemical research.